Cas no 21243-12-9 (8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-one)

• Product Name: 8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• CAS No: 21243-12-9
• MF: C₉H₇FOS
• MW: 182.214684724808
• MDL: MFCD07687997
• CID: 911356
• PubChem ID: 7131540
• Update Time: 2025-07-30

8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 8-FLUORO-2,3-DIHYDRO-4H-THIOCHROMEN-4-ONE
• 8-fluoro-2,3-dihydrothiochromen-4-one
• Z126620912
• DLPXAUNBZAYCFB-UHFFFAOYSA-N
• N12578
• DTXSID30427928
• EN300-15307
• 8-fluorothiochroman-4-one
• AKOS009043521
• L-3,4-DIHYDROXYPHENYLALANINEMETHYLESTERHYDROCHLORIDE
• 8-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 21243-12-9
• SCHEMBL6924
• DB-350886
• MFCD07687997
• SY152730

• MDL： MFCD07687997
• Inchi： 1S/C9H7FOS/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
• InChI Key： DLPXAUNBZAYCFB-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CC=2C(CC1)=O)F

Computed Properties

• Exact Mass: 182.02021
• Monoisotopic Mass: 182.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes